N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol
• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C16H14FN5O/c1-11-9-13(17)7-8-14(11)18-15(23)10-22-20-16(19-21-22)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: RPSYBJQSMCYUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3

Description

N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a synthetic organic compound that belongs to the class of acetamides This compound is characterized by the presence of a tetrazole ring and a fluoro-substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide typically involves the following steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by the reaction of an appropriate nitrile with sodium azide under acidic conditions.

Acetamide Formation: The acetamide moiety can be introduced by reacting the tetrazole derivative with an acyl chloride or anhydride in the presence of a base.

Substitution Reactions: The fluoro-substituted phenyl group can be introduced through a substitution reaction involving a suitable fluoro-substituted benzene derivative.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity or binding to receptor sites, leading to a therapeutic effect.

Comparison with Similar Compounds

Similar Compounds

• N-(4-fluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide
• N-(2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide
• N-(4-chloro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

Uniqueness

N-(4-fluoro-2-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is unique due to the specific combination of functional groups, which may confer distinct chemical and biological properties. The presence of the fluoro-substituted phenyl group can influence the compound’s reactivity and interaction with biological targets.